Cas no 1356543-50-4 (1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine
• CAS No: 1356543-50-4
• MF: C₆H₈F₃N₃O
• MW: 195.142431259155
• MDL: MFCD24540450
• CID: 5179355
• PubChem ID: 66509586
• Update Time: 2025-06-08

1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-methyl-3-(2,2,2-trifluoroethoxy)-
• 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine

• MDL： MFCD24540450
• Inchi： 1S/C6H8F3N3O/c1-12-2-4(10)5(11-12)13-3-6(7,8)9/h2H,3,10H2,1H3
• InChI Key： OXCXHOGQNGPNFK-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(OCC(F)(F)F)=N1

Additional information on 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine

Introduction to 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine (CAS No. 1356543-50-4)

1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine (CAS No. 1356543-50-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a pyrazole derivative characterized by its unique structural features, including a trifluoroethoxy group and a methyl substituent. These features contribute to its potential therapeutic properties and make it an important molecule for further investigation.

The chemical structure of 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine consists of a pyrazole ring with a methyl group at the 1-position and a trifluoroethoxy group at the 3-position. The presence of the trifluoroethoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The pyrazole ring itself is known for its bioisosteric properties and has been widely used in the design of various drugs due to its ability to modulate biological targets effectively.

In recent years, there has been growing interest in the development of pyrazole-based compounds for their potential therapeutic applications. Research has shown that 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine exhibits promising activity as an inhibitor of specific enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of the enzyme cyclooxygenase (COX), which plays a crucial role in inflammation and pain pathways. This makes it a valuable candidate for the development of anti-inflammatory and analgesic drugs.

Beyond its enzymatic inhibition properties, 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine has also shown potential in modulating other biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for drug development. Studies have indicated that this compound can selectively bind to certain GPCRs, potentially offering new avenues for treating conditions such as cardiovascular diseases and neurological disorders.

The pharmacokinetic profile of 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine is another important aspect that has been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity due to the trifluoroethoxy group enhances its ability to cross biological membranes, while the presence of the pyrazole ring contributes to its metabolic stability. These characteristics make it a promising candidate for oral administration in therapeutic formulations.

Clinical trials involving 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine have been conducted to evaluate its safety and efficacy in various disease models. Preliminary results have been encouraging, with the compound demonstrating good tolerability and significant therapeutic effects in preclinical studies. However, further research is needed to fully understand its long-term safety profile and optimize its use in clinical settings.

In addition to its therapeutic potential, 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine has also found applications in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as an intermediate in the preparation of advanced materials with enhanced mechanical and thermal properties.

The synthesis of 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine involves several well-established chemical reactions. One common approach is the reaction of 3-hydroxy-1-methylpyrazole with trifluoroethyl triflate followed by deprotection to yield the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 1-methyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine (CAS No. 1356543-50-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and researchers alike.